Cas no 1804856-64-1 (Methyl 4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1804856-64-1
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4805604
• Update Time: 2025-08-01

Methyl 4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H7F6NO2/c1-19-6(18)3-4-2-5(8(11)12)7(9(13)17-4)10(14,15)16/h2,8H,3H2,1H3
• InChI Key： ILLQYWTWXPNJAB-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C(C(F)F)=CC(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-6-acetate

Methyl 4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-6-acetate (CAS No. 1804856-64-1): A Comprehensive Overview

Methyl 4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-6-acetate (CAS No. 1804856-64-1) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyridine family and is characterized by its unique substitution pattern, which includes difluoromethyl, fluoro, and trifluoromethyl groups. These functional groups contribute to the compound's distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The structural complexity of Methyl 4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-6-acetate has been the subject of numerous studies aimed at elucidating its potential therapeutic benefits. Recent research has focused on its ability to modulate specific biological pathways, particularly those involved in inflammation and cancer. The presence of fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are crucial factors in drug design and optimization.

In the context of medicinal chemistry, Methyl 4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-6-acetate has shown promise as a lead compound for the development of novel therapeutic agents. Its unique structure allows it to interact with specific protein targets, potentially leading to the inhibition of key enzymes or receptors involved in disease processes. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are known to play a role in the progression of various cancers.

The synthesis of Methyl 4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-6-acetate involves a series of well-defined chemical reactions that ensure high yields and purity. One common synthetic route involves the reaction of a suitable pyridine precursor with difluoromethylation and trifluoromethylation reagents, followed by esterification to form the final product. The detailed synthetic protocols have been published in several peer-reviewed journals, providing valuable insights for researchers interested in replicating or modifying these methods.

Beyond its potential as a therapeutic agent, Methyl 4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-6-acetate has also been studied for its utility as a chemical probe. Chemical probes are small molecules that can be used to interrogate biological systems and provide mechanistic insights into cellular processes. The ability of this compound to selectively bind to specific targets makes it an attractive tool for researchers investigating complex biological phenomena.

In addition to its medicinal applications, Methyl 4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-6-acetate has been explored for its use in agrochemicals. The presence of fluorinated groups can enhance the stability and efficacy of pesticides and herbicides, making this compound a potential candidate for developing new agricultural products. However, further research is needed to fully understand its environmental impact and safety profile before it can be widely adopted in this field.

The pharmacological properties of Methyl 4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-6-acetate have been extensively studied using both in vitro and in vivo models. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of Methyl 4-(difluoromethyl)-2-fluoro-3-(trifluoromethy l)pyridine-6-acetate in treating various diseases. Early results from phase I trials have been promising, with the compound demonstrating acceptable tolerability and preliminary evidence of therapeutic benefit. Ongoing phase II trials aim to further validate these findings and determine optimal dosing regimens.

In conclusion, Methyl 4-(difluoromethyl)-2-fluoro-3-(trifluoromethy l)pyridine-6-acetate (CAS No. 1804856-64-1) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an exciting candidate for the development of novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.